1-Benzofuran-7-sulfonyl chloride

• IUPAC Name: 1-benzofuran-7-sulfonyl chloride
• InChI: InChI=1S/C8H5ClO3S/c9-13(10,11)7-3-1-2-6-4-5-12-8(6)7/h1-5H
• InChI Key: MEOOVUNNRYYGCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)S(=O)(=O)Cl)OC=C2
• Molecular Formula: C8H5ClO3S
• DSSTOX Substance ID: DTXSID70678492
• Molecular Weight: 216.64 g/mol
• CAS RN: 1191030-88-2

Description

1-Benzofuran-7-sulfonyl chloride is a chemical compound with the molecular weight of 216.64. It is a pale-yellow to yellow-brown solid and has a melting point of 64-65.5°C.

Synthesis Analysis

Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular formula of 1-Benzofuran-7-sulfonyl chloride is C8H5ClO3S. The InChI code is 1S/C8H5ClO3S/c9-13(10,11)7-3-1-2-6-4-5-12-8(6)7/h1-5H.

Chemical Reactions Analysis

Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. They have attracted much attention due to their biological activities and potential applications as drugs.

Physical And Chemical Properties Analysis

1-Benzofuran-7-sulfonyl chloride is a pale-yellow to yellow-brown solid. It has a melting point of 64-65.5°C. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Due to these biological activities and potential applications, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide.

• Anti-Hepatitis C Virus Activity

  • Benzofuran derivatives have been found to have anti-hepatitis C virus activity.

• Anticancer Agents

  • Benzofuran derivatives have been developed and utilized as anticancer agents.

• Antibacterial Agents

  • Benzofuran derivatives have shown strong antibacterial activities.

• Anti-Oxidative Agents

  • Benzofuran derivatives have been found to have anti-oxidative activities.

• Anti-Viral Agents

  • Benzofuran derivatives have shown anti-viral activities.

• Potential Natural Drug Lead Compounds

  • Due to their biological activities and potential applications in many aspects, benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.

• Antiarrhythmic Therapy

  • Benzofuran compounds have been widely used in antiarrhythmic therapy.

• Dermatological Therapy

  • Benzofuran derivatives have been used in dermatological therapy.

• Antimicrobial Agents

  • Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.

• Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products.

• The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds, so benzofuran and its derivatives have attracted much attention owing to their biological activities and potential applications as drugs.

• Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Safety And Hazards

1-Benzofuran-7-sulfonyl chloride is corrosive and poses a danger. It can cause severe skin burns and eye damage. It may also cause respiratory irritation. Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. To pave the way for future research, there is a need to collect the latest information in this promising area.